Cas no 2228146-56-1 (2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene)
2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene is a fluorinated aromatic compound featuring a brominated tertiary alkyl substituent. Its molecular structure combines a benzene ring with three fluorine atoms at the 1, 3, and 4 positions, along with a 1-bromo-2-methylpropan-2-yl group at the 2 position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for further functionalization, particularly in cross-coupling reactions or nucleophilic substitutions facilitated by the bromine moiety. The electron-withdrawing effects of the fluorine atoms enhance reactivity in electrophilic aromatic substitution or metal-catalyzed transformations. Its stability under standard conditions makes it suitable for controlled synthetic applications.
2228146-56-1 structure
Product Name:2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene
CAS No:2228146-56-1
MF:C10H10BrF3
MW:267.085612773895
CID:5769663
PubChem ID:165789446
Update Time:2025-05-28
2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2228146-56-1
- EN300-1922691
- 2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene
- 2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene
-
- Inchi: 1S/C10H10BrF3/c1-10(2,5-11)8-6(12)3-4-7(13)9(8)14/h3-4H,5H2,1-2H3
- InChI Key: BCXUSTYZELWZLV-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)C1C(=CC=C(C=1F)F)F
Computed Properties
- Exact Mass: 265.99180g/mol
- Monoisotopic Mass: 265.99180g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1922691-0.05g |
2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene |
2228146-56-1 | 0.05g |
$959.0 | 2023-09-17 | ||
| Enamine | EN300-1922691-0.1g |
2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene |
2228146-56-1 | 0.1g |
$1005.0 | 2023-09-17 | ||
| Enamine | EN300-1922691-0.25g |
2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene |
2228146-56-1 | 0.25g |
$1051.0 | 2023-09-17 | ||
| Enamine | EN300-1922691-0.5g |
2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene |
2228146-56-1 | 0.5g |
$1097.0 | 2023-09-17 | ||
| Enamine | EN300-1922691-1.0g |
2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene |
2228146-56-1 | 1g |
$1142.0 | 2023-05-31 | ||
| Enamine | EN300-1922691-2.5g |
2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene |
2228146-56-1 | 2.5g |
$2240.0 | 2023-09-17 | ||
| Enamine | EN300-1922691-5.0g |
2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene |
2228146-56-1 | 5g |
$3313.0 | 2023-05-31 | ||
| Enamine | EN300-1922691-10.0g |
2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene |
2228146-56-1 | 10g |
$4914.0 | 2023-05-31 | ||
| Enamine | EN300-1922691-1g |
2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene |
2228146-56-1 | 1g |
$1142.0 | 2023-09-17 | ||
| Enamine | EN300-1922691-5g |
2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene |
2228146-56-1 | 5g |
$3313.0 | 2023-09-17 |
2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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